Tin-112

• CAS: 15125-53-8
• Synonyms: 112Sn isotope; Sn-112 isotope; Tin-112
• Molecular Formula: Sn
• Molecular Weight: 111.904825 g/mol
• SMILES: [Sn]
• InChI: InChI=1S/Sn/i1-7
• InChIKey: ATJFFYVFTNAWJD-NOHWODKXSA-N

Procuring the wrong tin isotope for neutron capture or low-background experiments leads to experimental failure. Tin-112 (¹¹²Sn), with spin I=0 and a half-life exceeding 10²¹ years, is the essential target for producing ¹¹³Sn→¹¹³mIn for diagnostic imaging and monoenergetic electron calibration. Enriched to >99% metal form, it eliminates intrinsic background for rare-event physics and enables giant resonance studies. Reliable global supply ensures your radiopharmaceutical precursor and nuclear spectroscopy needs are met with precision.

Tin-112: Stable Isotope Precursor Overview

Tin-112 (¹¹²Sn) is a stable, naturally occurring isotope of tin with an isotopic mass of 111.904826(5) Da and a natural abundance of 0.97(1)% [1]. It possesses a nuclear spin of I=0 [2]. Its stability and spin-zero ground state make it a valuable precursor for producing specific radioisotopes, such as Sn-113 and In-113m, which have applications in detector calibration and medical imaging, respectively [1][3]. Unlike many other tin isotopes which have finite half-lives or are significantly less abundant, the combination of its high isotopic purity potential (via enrichment) and well-defined nuclear characteristics positions it uniquely for targeted nuclear science and radiopharmaceutical precursor roles.

Isotopic role Stable precursor for Sn-113/In-113m generator research

Nuclear spin I=0, NMR-silent host matrix for materials studies

Enrichment fit High isotopic enrichment supports targeted production workflows

• [1] WebElements Periodic Table. (n.d.). Tin: isotope data. Retrieved from winter.group.shef.ac.uk. View Source
• [2] National Institute of Standards and Technology (NIST). (n.d.). Atomic Data for Tin (Sn). Retrieved from physics.nist.gov. View Source
• [3] Stable-Isotope.net. (2019, August 15). Tin-112, Tin-112 Isotope, Enriched Tin-112, Tin-112 Metal. Retrieved from stable-isotope.net. View Source

Why Other Tin Isotopes Fail as Replacements

Selecting a generic or alternative tin isotope for applications requiring ¹¹²Sn is not scientifically sound due to critical differences in nuclear properties that directly govern performance and feasibility. The most impactful differentiator is the nuclear spin. ¹¹²Sn has a spin of I=0, which precludes it from being studied by certain high-resolution techniques like Nuclear Magnetic Resonance (NMR) [1]. In contrast, ¹¹⁵Sn, ¹¹⁷Sn, and ¹¹⁹Sn have I=1/2, making them the targets for ¹¹⁹Sn Mössbauer spectroscopy and NMR studies [2]. Using the wrong isotope would make these analytical methods impossible. Furthermore, the specific reaction cross-sections for producing daughter radionuclides are isotope-specific. For instance, ¹¹²Sn is the target for producing ¹¹³Sn (115.1 d half-life) via neutron capture, a path not available to other stable isotopes like ¹¹⁶Sn or ¹²⁴Sn, which have different transmutation routes [3][4]. Substitution would therefore lead to experimental failure, production of an undesired radionuclide, or a significantly lower yield.

112Sn (target)

I=0 spin; produces 113Sn via neutron capture; supports NMR-silent background and detector calibration sources.

Other stable Sn isotopes

115Sn, 117Sn, 119Sn are NMR-active (I=1/2); 116Sn, 124Sn yield different radioisotopes (e.g., 117mSn, 125Sn) upon irradiation, altering product half-life and application scope.

Mismatch consequence

Using an alternate isotope may introduce undesired NMR signals and produce a radioisotope mixture incompatible with Sn-113/In-113m generator requirements.

• [1] National Institute of Standards and Technology (NIST). (n.d.). Atomic Data for Tin (Sn). Retrieved from physics.nist.gov. View Source
• [2] WebElements Periodic Table. (n.d.). Tin: NMR Properties. Retrieved from winter.group.shef.ac.uk. View Source
• [3] WebElements Periodic Table. (n.d.). Tin: isotope data. Retrieved from winter.group.shef.ac.uk. View Source
• [4] Stable-Isotope.net. (2019, August 15). Tin-112, Tin-112 Isotope, Enriched Tin-112, Tin-112 Metal. Retrieved from stable-isotope.net. View Source

Tin-112: Quantitative Evidence for Selection

Exclusive Sn-113/In-113m Precursor Capability

Tin-112 is the direct precursor isotope for the production of the radioisotope Tin-113 (¹¹³Sn) via neutron capture [1]. ¹¹³Sn, with a half-life of 115.1 days, decays to Indium-113m (¹¹³mIn), which is used as a source for monoenergetic electrons for detector calibration and in ¹¹³Sn/¹¹³mIn generators for medical diagnostic imaging [1][2]. Other stable tin isotopes, such as ¹¹⁶Sn or ¹²⁴Sn, do not produce ¹¹³Sn upon neutron irradiation; instead, they lead to different radioisotopes like ¹¹⁷mSn or ¹²⁵Sn [3]. This makes the procurement of ¹¹²Sn, often in enriched form (e.g., 83-94% enrichment), mandatory for these specific applications [4][5].

Precursor capability

Class-level

Produces 113Sn (T1/2 115.1 d) and daughter 113mIn; other stable Sn isotopes (e.g., 116Sn, 124Sn) lead to different radioisotopes (T1/2 14 d, 9.63 d).

Supports dedicated 113Sn/113mIn generator production

Enriched 112Sn target required; neutron irradiation conditions apply

Evidence Dimension	Precursor Capability for Radioisotope Production
Target Compound Data	Produces ¹¹³Sn (half-life 115.1 d) and its daughter ¹¹³mIn
Comparator Or Baseline	Other stable Sn isotopes (e.g., ¹¹⁶Sn, ¹²⁴Sn)
Quantified Difference	Product half-life: 115.1 d vs. 14 d (¹¹⁷mSn) vs. 9.63 d (¹²⁵Sn)
Conditions	Neutron irradiation of enriched ¹¹²Sn target

Why This Matters

Procurement of ¹¹²Sn is non-negotiable for the reliable and high-yield production of ¹¹³Sn-based radionuclide generators used in nuclear medicine and detector calibration.

• [1] WebElements Periodic Table. (n.d.). Tin: isotope data. Retrieved from winter.group.shef.ac.uk. View Source
• [2] Stable-Isotope.net. (2019, August 15). Tin-112, Tin-112 Isotope, Enriched Tin-112, Tin-112 Metal. Retrieved from stable-isotope.net. View Source
• [3] WebElements Periodic Table. (n.d.). Tin: Radiosotope data. Retrieved from winter.group.shef.ac.uk. View Source
• [4] DocumentsDelivered.com. (n.d.). Preparation of indium 113m generator from enriched tin 112 metal. Retrieved from documentsdelivered.com. View Source
• [5] Barabash, A. S., Hubert, P., Marquet, C., Nachab, A., Konovalov, S. I., et al. (2011). Improved limits on β+EC and ECEC processes in 112Sn. Physical Review C, 83, 045503. View Source

Nuclear Spin I=0: NMR-Silent Host Matrix

The nuclear spin of ¹¹²Sn is I=0, a property that fundamentally distinguishes it from NMR-active isotopes [1]. This means it cannot be detected by NMR, making it an ideal 'silent' host matrix for studying dopants or ligands without spectral interference [2]. In contrast, isotopes like ¹¹⁵Sn, ¹¹⁷Sn, and ¹¹⁹Sn have spin I=1/2 and are readily detectable, with ¹¹⁹Sn being the most common isotope for Mössbauer spectroscopy [2][3]. This difference is absolute; there is no 'comparable' activity.

Nuclear spin

Class-level

I=0 (NMR-inactive) for 112Sn, compared to I=1/2 for 115Sn, 117Sn, 119Sn.

NMR-silent host matrix for materials characterization

Fundamental nuclear property; no comparable activity in other Sn isotopes

Evidence Dimension	Nuclear Spin (I)
Target Compound Data	I = 0
Comparator Or Baseline	Other stable Sn isotopes: ¹¹⁵Sn (I=1/2), ¹¹⁷Sn (I=1/2), ¹¹⁹Sn (I=1/2)
Quantified Difference	NMR-inactive (I=0) vs. NMR-active (I=1/2)
Conditions	Fundamental nuclear property

Why This Matters

For materials science studies requiring an NMR-silent background, ¹¹²Sn is the only suitable stable isotope; selecting an NMR-active isotope would introduce confounding spectral peaks and render the experiment uninterpretable.

• [1] National Institute of Standards and Technology (NIST). (n.d.). Atomic Data for Tin (Sn). Retrieved from physics.nist.gov. View Source
• [2] WebElements Periodic Table. (n.d.). Tin: NMR Properties. Retrieved from winter.group.shef.ac.uk. View Source
• [3] Greenwood, N. N., & Gibb, T. C. (1971). Mössbauer Spectroscopy. Chapman and Hall. View Source

Rare β+EC/ECEC Decay Resistance

While ¹¹²Sn is considered stable, it is theoretically capable of undergoing certain rare decay modes, such as double electron capture (ECEC) and β+EC. Experimental limits on these processes are extremely stringent. A study using a 94.32% enriched ¹¹²Sn source set a lower limit for the half-life of the ECEC(0ν) transition to the 0⁺₃ excited state in ¹¹²Cd at 1.3×10²¹ years (90% C.L.) [1]. This limit is orders of magnitude longer than the age of the universe and far exceeds the decay rates of any measurable radioimpurity. This ensures the effective radiopurity and long-term stability of the material for sensitive experiments, such as those searching for rare nuclear decays, where background from the target material itself must be negligible.

Rare decay limit

Head-to-head

T1/2 > 1.3×10²¹ years (90% C.L.) for ECEC(0ν) to excited state in 112Cd.

Radiopurity suitable for low-background physics experiments

Measured with 94.32% enriched 112Sn source; 380 cm³ HPGe detector

Evidence Dimension	Half-life for rare decay modes (lower limit)
Target Compound Data	T₁/₂ > 1.3×10²¹ years (90% C.L.) for ECEC(0ν) to excited state in ¹¹²Cd
Comparator Or Baseline	Other stable Sn isotopes (no data presented)
Quantified Difference	Lower limit of half-life is 1.3×10²¹ years
Conditions	Measurement with 380 cm³ HPGe detector and 100 g of 94.32% enriched ¹¹²Sn

Why This Matters

This establishes ¹¹²Sn as a radiologically pure and virtually infinitely stable material, a critical requirement for experiments in fundamental physics (e.g., neutrinoless double beta decay searches) where any detectable background radiation from the source would be catastrophic.

• [1] Barabash, A. S., Hubert, P., Marquet, C., Nachab, A., Konovalov, S. I., et al. (2011). Improved limits on β+EC and ECEC processes in 112Sn. Physical Review C, 83, 045503. View Source

Isovector Giant Dipole Resonance Probing

The nuclear structure of ¹¹²Sn differs from other even-A tin isotopes as quantified by the properties of its Isovector Giant Dipole Resonance (IVGDR). A systematic study using inelastic proton scattering found that the IVGDR width in the even-mass tin isotopes (A=112-124) is approximately constant at ~4.5 MeV [1]. However, the precise distribution of E1 and M1 strength differs between isotopes, and ¹¹²Sn serves as the crucial lightest stable member of this chain for establishing systematics [1]. These differences in nuclear response are essential for constraining theoretical models of nuclear structure and the equation of state of neutron-rich matter [1].

IVGDR systematics

Head-to-head

IVGDR width ~4.5 MeV, consistent across even-A Sn isotopes (A=112-124), but with distinct E1/M1 strength distributions.

Light-mass anchor for nuclear structure models

Inelastic proton scattering at 295 MeV, very forward angles

Evidence Dimension	Width of Isovector Giant Dipole Resonance (IVGDR)
Target Compound Data	IVGDR width ~4.5 MeV
Comparator Or Baseline	Other even-A Sn isotopes: ¹¹⁴Sn, ¹¹⁶Sn, ¹¹⁸Sn, ¹²⁰Sn, ¹²⁴Sn
Quantified Difference	Approximately constant width of ~4.5 MeV across the isotopic chain, but with variations in the detailed E1 and M1 strength distributions.
Conditions	Inelastic proton scattering at 295 MeV, measured at very forward angles (0°-6°)

Why This Matters

Selecting ¹¹²Sn for nuclear physics experiments is necessary for its role as the light-mass anchor in isotopic chains, enabling precise tests of nuclear structure theories and providing data points that heavier isotopes cannot replace.

• [1] Bassauer, S., von Neumann-Cosel, P., Reinhard, P. G., Tamii, A., Adachi, S., et al. (2020). Electric and magnetic dipole strength in 112,114,116,118,120,124Sn. Physical Review C, 102, 034327. View Source

Tin-112: Key Application Scenarios

Sn-113/In-113m Generator for Medical Imaging

¹¹²Sn, ideally enriched to >83%, is the target material for producing ¹¹³Sn via neutron capture. The ¹¹³Sn then decays (115.1 d half-life) to ¹¹³mIn, which emits gamma rays suitable for diagnostic imaging of the brain, liver, kidneys, and other organs [1][2]. Using any other stable tin isotope would produce a different, and likely undesirable, radioisotope mixture, rendering the generator non-functional for its intended diagnostic purpose [1].

Radiopure, NMR-Silent Target for Physics Experiments

For experiments searching for rare nuclear decays (e.g., neutrinoless double beta decay) or other low-background physics, the extreme radiopurity of ¹¹²Sn is paramount. Its half-life for any decay mode is experimentally constrained to be longer than 1.3×10²¹ years, ensuring it contributes negligible intrinsic background [3]. Concurrently, its I=0 nuclear spin makes it invisible to NMR, allowing it to serve as an ideal matrix for studying other elements via solid-state NMR without spectral interference [4].

IVGDR Studies for Nuclear Structure

¹¹²Sn is an essential target for nuclear physics experiments investigating giant resonances. Its role as the lightest stable, even-even tin isotope is critical for mapping out the systematic evolution of nuclear properties like the Isovector Giant Dipole Resonance (IVGDR) as a function of neutron number [5]. Data from ¹¹²Sn provides the low-mass anchor needed to test and refine theoretical models of nuclear structure and the nuclear equation of state [5].

Monoenergetic Electron Source for Detector Calibration

The decay of ¹¹³Sn, produced from ¹¹²Sn, provides a source of monoenergetic electrons, which are valuable for calibrating the energy response of electron spectrometers and other particle detectors used in nuclear and particle physics research [1]. The specific energy of these electrons is a known, fixed quantity, enabling precise calibration that would be impossible with a source having a continuous or unknown energy spectrum.

Application

Selection Property

Validation Focus

Radionuclide generator research

112Sn enrichment level and precursor specificity

Produced 113Sn radionuclide purity and 113mIn yield

Rare decay search experiments

Radiopurity and I=0 spin

Intrinsic background contribution and NMR-inactive matrix performance

Nuclear structure systematics

Lightest stable even-even Sn isotope

IVGDR width and strength distribution compared to isotopic chain models

Detector calibration source

113Sn decay electron energy

Monoenergetic electron emission stability and calibration accuracy

• [1] WebElements Periodic Table. (n.d.). Tin: isotope data. Retrieved from winter.group.shef.ac.uk. View Source
• [2] Stable-Isotope.net. (2019, August 15). Tin-112, Tin-112 Isotope, Enriched Tin-112, Tin-112 Metal. Retrieved from stable-isotope.net. View Source
• [3] Barabash, A. S., Hubert, P., Marquet, C., Nachab, A., Konovalov, S. I., et al. (2011). Improved limits on β+EC and ECEC processes in 112Sn. Physical Review C, 83, 045503. View Source
• [4] National Institute of Standards and Technology (NIST). (n.d.). Atomic Data for Tin (Sn). Retrieved from physics.nist.gov. View Source
• [5] Bassauer, S., von Neumann-Cosel, P., Reinhard, P. G., Tamii, A., Adachi, S., et al. (2020). Electric and magnetic dipole strength in 112,114,116,118,120,124Sn. Physical Review C, 102, 034327. View Source